2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C22H22N4O2/c1-14(2)21-24-25-22(28-21)19-12-16-6-4-5-7-18(16)26(19)13-20(27)23-17-10-8-15(3)9-11-17/h4-12,14H,13H2,1-3H3,(H,23,27)
• InChI Key: JEJNZNJUCBUBAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C=C2C4=NN=C(O4)C(C)C
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. It has been shown to inhibit the activity of various enzymes, such as COX-2 and MMP-9, which are involved in the production of inflammatory cytokines and the degradation of extracellular matrix proteins. It has also been suggested that this compound may exert its anticancer effects by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to inhibit the activity of COX-2 and MMP-9, which are involved in the production of inflammatory cytokines and the degradation of extracellular matrix proteins. In addition, this compound has been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide in lab experiments include its high purity and high yield synthesis method, its potential applications in various fields of scientific research, and its ability to modulate various signaling pathways. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the research of 2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide include further studies of its mechanism of action, potential side effects, and optimization of its synthesis method. In addition, this compound may have potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, and further studies are needed to explore these potential applications.

Scientific Research Applications

2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(p-tolyl)acetamide has been found to exhibit potential applications in various fields of scientific research. It has been studied for its potential use as an anticancer agent, where it has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, where it has shown to inhibit the production of inflammatory cytokines. In addition, this compound has been studied for its potential use as a neuroprotective agent, where it has shown to protect neurons from oxidative stress-induced damage.